1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene

• Molecular Formula: C9H7BrF4O
• Molecular Weight: 287.05 g/mol
• IUPAC Name: 1-bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C9H7BrF4O/c1-2-15-8-6(9(12,13)14)3-5(11)4-7(8)10/h3-4H,2H2,1H3
• InChI Key: OFTDFZWTYAZCBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1Br)F)C(F)(F)F

Description

1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene is an organic compound with the molecular formula C9H7BrF4O It is a derivative of benzene, substituted with bromine, ethoxy, fluoro, and trifluoromethyl groups

Preparation Methods

The synthesis of 1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene typically involves multi-step organic reactionsIndustrial production methods may involve the use of catalysts and optimized reaction conditions to achieve high yields and purity .

Chemical Reactions Analysis

1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions.

Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can participate in coupling reactions, forming larger molecules with other aromatic compounds.

Common reagents used in these reactions include strong nucleophiles, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological systems, particularly in understanding the interactions of fluorinated compounds with biological molecules.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties

Mechanism of Action

The mechanism of action of 1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene involves its interaction with molecular targets through its functional groups. The bromine, ethoxy, fluoro, and trifluoromethyl groups contribute to its reactivity and ability to form stable complexes with other molecules. These interactions can affect various molecular pathways, depending on the specific application and context .

Comparison with Similar Compounds

1-Bromo-2-ethoxy-5-fluoro-3-(trifluoromethyl)benzene can be compared with similar compounds such as:

• 1-Bromo-3-ethoxy-2-fluoro-5-(trifluoromethyl)benzene
• 1-Bromo-3-methoxy-5-trifluoromethyl-benzene

These compounds share similar structural features but differ in the position and type of substituents. The unique combination of substituents in this compound gives it distinct chemical properties and reactivity, making it valuable for specific applications .